[6-(Aminomethyl)-2-methylpyridin-3-yl]-(3-ethylpyrrolidin-1-yl)methanone

• IUPAC Name: [6-(aminomethyl)-2-methylpyridin-3-yl]-(3-ethylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C14H21N3O/c1-3-11-6-7-17(9-11)14(18)13-5-4-12(8-15)16-10(13)2/h4-5,11H,3,6-9,15H2,1-2H3
• InChI Key: KTDQSHJXGVNLAN-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCN(C1)C(=O)C2=C(N=C(C=C2)CN)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

[6-(Aminomethyl)-2-methylpyridin-3-yl]-(3-ethylpyrrolidin-1-yl)methanone, also known as JNJ-42165279, is a novel and selective inhibitor of the histamine H3 receptor. The histamine H3 receptor is a G protein-coupled receptor that is predominantly expressed in the central nervous system and plays a crucial role in regulating the release of various neurotransmitters such as histamine, dopamine, and acetylcholine. Due to its potential therapeutic applications, JNJ-42165279 has gained significant attention from the scientific community.

Mechanism of Action

[6-(Aminomethyl)-2-methylpyridin-3-yl]-(3-ethylpyrrolidin-1-yl)methanone selectively binds to the histamine H3 receptor and inhibits its activity, leading to an increase in the release of various neurotransmitters such as histamine, dopamine, and acetylcholine. This increase in neurotransmitter release is believed to be responsible for the cognitive-enhancing effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive performance in animal models of Alzheimer's disease, schizophrenia, and ADHD. In addition, this compound has been shown to increase wakefulness and reduce sleep in animal models, suggesting its potential applications in the treatment of sleep disorders.

Advantages and Limitations for Lab Experiments

One advantage of [6-(Aminomethyl)-2-methylpyridin-3-yl]-(3-ethylpyrrolidin-1-yl)methanone is its selectivity for the histamine H3 receptor, which reduces the likelihood of off-target effects. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in laboratory experiments.

Future Directions

Future research on [6-(Aminomethyl)-2-methylpyridin-3-yl]-(3-ethylpyrrolidin-1-yl)methanone could focus on its potential therapeutic applications in other neurological and psychiatric disorders such as depression, anxiety, and addiction. In addition, further studies could investigate the optimal dosing and administration of this compound to maximize its therapeutic effects while minimizing any potential side effects. Finally, the development of more soluble formulations of this compound could improve its utility in laboratory experiments and clinical applications.

Synthesis Methods

The synthesis of [6-(Aminomethyl)-2-methylpyridin-3-yl]-(3-ethylpyrrolidin-1-yl)methanone involves the reaction of 6-bromo-2-methylpyridin-3-amine with 3-ethylpyrrolidine-1-carboxylic acid tert-butyl ester in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane. The resulting intermediate is then treated with trifluoroacetic acid (TFA) to remove the tert-butyl ester protecting group, followed by reaction with 2,2,2-trifluoroacetyl chloride in the presence of triethylamine to yield the final product, this compound.

Scientific Research Applications

[6-(Aminomethyl)-2-methylpyridin-3-yl]-(3-ethylpyrrolidin-1-yl)methanone has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The histamine H3 receptor is involved in the regulation of cognitive functions such as learning and memory, and the selective inhibition of this receptor by this compound has been shown to improve cognitive performance in animal models of Alzheimer's disease and schizophrenia.